Cas no 400858-60-8 (Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-)

• Product Name: Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
• CAS No: 400858-60-8
• MF: C₁₆H₁₈ClN
• MW: 259.773823261261
• CID: 3966808
• PubChem ID: 21957952
• Update Time: 2025-04-22

Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
• N-(4-chlorobenzyl)-4-isopropylbenzenamine
• [(4-chlorophenyl)methyl](4-isopropylphenyl)amine
• SCHEMBL855985
• 400858-60-8
• DA-06145
• [(4-chlorophenyl)methyl](4-isopropylphenyl) amine
• N-(4-Chlorobenzyl)-4-isopropylaniline
• AKOS005853754
• XGKYWQZJPKZTNQ-UHFFFAOYSA-N

• Inchi： 1S/C16H18ClN/c1-12(2)14-5-9-16(10-6-14)18-11-13-3-7-15(17)8-4-13/h3-10,12,18H,11H2,1-2H3
• InChI Key： XGKYWQZJPKZTNQ-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(C(C)C)C=C2)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 259.1127773Da
• Monoisotopic Mass: 259.1127773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines